Cas no 7476-90-6 (pentachlorophenyl butanoate)

• Product Name: pentachlorophenyl butanoate
• CAS No: 7476-90-6
• MF: C₁₀H₇Cl₅O₂
• MW: 336.426378488541
• CID: 980306
• PubChem ID: 101274
• Update Time: 2025-04-19

pentachlorophenyl butanoate Chemical and Physical Properties

Names and Identifiers

• pentachlorophenyl butanoate
• (2,3,4,5,6-pentachlorophenyl) butanoate
• AC1L2QHE
• AC1Q3LDG
• AR-1I1447
• Butyric acid, pentachlorophenyl ester
• Butyric acid, pentachloro-phenyl ester
• CTK2H7966
• NSC404411
• Pentachlorophenyl butyrate
• 7476-90-6
• SCHEMBL2885765
• NSC-404411
• Butanoic acid, pentachlorophenyl ester
• Butanoic acid, pentachlorophenyl ester (9CI)
• DTXSID50225746
• NSC 404411

• Inchi： 1S/C10H7Cl5O2/c1-2-3-4(16)17-10-8(14)6(12)5(11)7(13)9(10)15/h2-3H2,1H3
• InChI Key： KCXVYDVAQYFMHH-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1OC(CCC)=O)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 333.88911
• Monoisotopic Mass: 333.888868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 5.65910